2-(2,4-dichlorophenoxy)-N-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]propanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]propanamide
• InChI: InChI=1S/C12H9Cl2F3N4O2/c1-5(23-8-3-2-6(13)4-7(8)14)9(22)18-11-19-10(20-21-11)12(15,16)17/h2-5H,1H3,(H2,18,19,20,21,22)
• InChI Key: FTVSJTVUVJVESL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NNC(=N1)C(F)(F)F)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H9Cl2F3N4O2
• Molecular Weight: 369.12 g/mol

Description

2-(2,4-dichlorophenoxy)-N-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]propanamide, commonly known as 'prothioconazole', is a systemic fungicide. It is widely used in agriculture to control various plant diseases caused by fungi. Prothioconazole belongs to the triazole group of fungicides and is known for its broad-spectrum activity against a wide range of plant pathogens.

Mechanism of Action

Prothioconazole works by inhibiting the biosynthesis of ergosterol, an essential component of fungal cell membranes. This leads to the disruption of the fungal cell membrane, resulting in the death of the fungus.
Biochemical and Physiological Effects:
Prothioconazole has been shown to have low toxicity to mammals and birds. However, it can be toxic to aquatic organisms and bees. It is important to follow proper safety precautions when using prothioconazole to minimize its impact on the environment.

Advantages and Limitations for Lab Experiments

Prothioconazole is a highly effective fungicide and has been widely used in agriculture to control various plant diseases. However, its use in laboratory experiments is limited due to its potential toxicity to certain organisms. Researchers must take proper safety precautions when using prothioconazole in the laboratory.

Future Directions

There are several areas of research that could be explored in relation to prothioconazole. These include:
1. The development of new formulations of prothioconazole that are more environmentally friendly and have reduced impact on non-target organisms.
2. The investigation of the potential use of prothioconazole as an antifungal agent for the treatment of human fungal infections.
3. The study of the molecular mechanisms of prothioconazole resistance in fungi and the development of new strategies to overcome this resistance.
4. The exploration of the potential use of prothioconazole in the control of plant diseases in organic farming systems.
Conclusion:
Prothioconazole is a highly effective fungicide that has been widely used in agriculture to control various plant diseases. It works by inhibiting the biosynthesis of ergosterol, an essential component of fungal cell membranes. While it has low toxicity to mammals and birds, it can be toxic to aquatic organisms and bees. Prothioconazole has potential as an antifungal agent for the treatment of human fungal infections, and there are several areas of research that could be explored to further our understanding of its properties and potential applications.

Synthesis Methods

The synthesis of prothioconazole involves the reaction of 2,4-dichlorophenol with N-(trifluoromethyl)isothiocyanate to form the intermediate 2,4-dichlorophenyl isothiocyanate. This intermediate is then reacted with 1,2,4-triazole-3-amine to form prothioconazole.

Scientific Research Applications

Prothioconazole has been extensively studied for its antifungal activity and has been found to be highly effective against many plant pathogens. It is commonly used in the control of diseases in crops such as wheat, barley, corn, and soybean. Research has also shown that prothioconazole has potential as an antifungal agent for the treatment of human fungal infections.